Cas no 1803591-99-2 (methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride)
1803591-99-2 structure
Product Name:methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
CAS No:1803591-99-2
MF:C10H11ClF3NO2
MW:269.648052453995
CID:4616866
PubChem ID:75481304
Update Time:2025-09-27
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
- EN300-142359
- 1803591-99-2
- methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate;hydrochloride
- methyl4-(1-amino-2,2,2-trifluoroethyl)benzoatehydrochloride
- G67190
-
- Inchi: 1S/C10H10F3NO2.ClH/c1-16-9(15)7-4-2-6(3-5-7)8(14)10(11,12)13;/h2-5,8H,14H2,1H3;1H
- InChI Key: LDRZDPNCSRXYGJ-UHFFFAOYSA-N
- SMILES: Cl.FC(C(C1C=CC(C(=O)OC)=CC=1)N)(F)F
Computed Properties
- Exact Mass: 269.0430408g/mol
- Monoisotopic Mass: 269.0430408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M289690-10mg |
Methyl 4-(1-Amino-2,2,2-trifluoroethyl)benzoate Hydrochloride |
1803591-99-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289690-50mg |
Methyl 4-(1-Amino-2,2,2-trifluoroethyl)benzoate Hydrochloride |
1803591-99-2 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M289690-100mg |
Methyl 4-(1-Amino-2,2,2-trifluoroethyl)benzoate Hydrochloride |
1803591-99-2 | 100mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-142359-0.05g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 0.05g |
$229.0 | 2023-06-06 | |
| Enamine | EN300-142359-0.1g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 0.1g |
$342.0 | 2023-06-06 | |
| Enamine | EN300-142359-0.25g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 0.25g |
$487.0 | 2023-06-06 | |
| Enamine | EN300-142359-0.5g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 0.5g |
$768.0 | 2023-06-06 | |
| Enamine | EN300-142359-1.0g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 1g |
$986.0 | 2023-06-06 | |
| Enamine | EN300-142359-2.5g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 2.5g |
$1931.0 | 2023-06-06 | |
| Enamine | EN300-142359-5.0g |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride |
1803591-99-2 | 95% | 5g |
$2858.0 | 2023-06-06 |
methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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